1-(3-Methoxycyclopentyl)-3-[1-(1-phenyltriazol-4-yl)ethyl]urea

• IUPAC Name: 1-(3-methoxycyclopentyl)-3-[1-(1-phenyltriazol-4-yl)ethyl]urea
• InChI: InChI=1S/C17H23N5O2/c1-12(18-17(23)19-13-8-9-15(10-13)24-2)16-11-22(21-20-16)14-6-4-3-5-7-14/h3-7,11-13,15H,8-10H2,1-2H3,(H2,18,19,23)
• InChI Key: JLSZOWUGAVHENT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(N=N1)C2=CC=CC=C2)NC(=O)NC3CCC(C3)OC
• Molecular Formula: C17H23N5O2
• Molecular Weight: 329.4 g/mol

Description

1-(3-Methoxycyclopentyl)-3-[1-(1-phenyltriazol-4-yl)ethyl]urea, also known as MPPEU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a type of urea derivative and has been studied for its pharmacological properties. In

Mechanism of Action

The mechanism of action of 1-(3-Methoxycyclopentyl)-3-[1-(1-phenyltriazol-4-yl)ethyl]urea is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function. This compound has also been shown to modulate the activity of certain receptors in the brain, including the NMDA receptor and the GABA receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In cancer research, this compound has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In Alzheimer's disease and Parkinson's disease research, this compound has been shown to improve cognitive function and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

1-(3-Methoxycyclopentyl)-3-[1-(1-phenyltriazol-4-yl)ethyl]urea has several advantages for lab experiments, including its high purity and stability. However, there are also limitations to using this compound in lab experiments, including its high cost and limited availability.

Future Directions

There are several future directions for research on 1-(3-Methoxycyclopentyl)-3-[1-(1-phenyltriazol-4-yl)ethyl]urea. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the exploration of the potential therapeutic applications of this compound in other diseases, such as multiple sclerosis and epilepsy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the body.

Synthesis Methods

The synthesis of 1-(3-Methoxycyclopentyl)-3-[1-(1-phenyltriazol-4-yl)ethyl]urea involves the reaction of 1-(1-phenyltriazol-4-yl)ethylamine with 3-methoxycyclopentanone in the presence of a catalyst. The resulting product is then treated with urea to produce this compound. This synthesis method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

1-(3-Methoxycyclopentyl)-3-[1-(1-phenyltriazol-4-yl)ethyl]urea has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease and Parkinson's disease research, this compound has been studied for its neuroprotective effects and potential to improve cognitive function.